Cas no 4456-78-4 (1-(2,4,6-trimethylphenyl)prop-2-en-1-one)

• Product Name: 1-(2,4,6-trimethylphenyl)prop-2-en-1-one
• CAS No: 4456-78-4
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 333473
• PubChem ID: 232063
• Update Time: 2025-04-19

1-(2,4,6-trimethylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(2,4,6-trimethylphenyl)-
• 1-(2,4,6-trimethylphenyl)prop-2-en-1-one
• (2.4.6-Trimethyl-phenyl)-thioharnstoff
• 1-(2.4.6-Trimethyl-phenyl)-propen-(2)-on-(1)
• 1-mesityl-2-propenone
• 1-Mesityl-propenon
• 1-mesityl-propenone
• AC1MBTPW
• ACMC-20akda
• amino[(2,4,6-trimethylphenyl)amino]methane-1-thione
• Maybridge1_006982
• Mesityl-thioharnstoff
• mesityl-thiourea
• mesitylvinylcetone
• N-(2,4,6-Trimethylphenyl)thiourea
• N-< 2,4,6-Trimethyl-phenyl> -thioharnstoff
• N-mesitylthiourea
• SBB058024
• Vinyl-mesityl-keton
• NSC-29100
• NSC29100
• 4456-78-4
• EN300-1868921
• DTXSID00963242

• Inchi： 1S/C12H14O/c1-5-11(13)12-9(3)6-8(2)7-10(12)4/h5-7H,1H2,2-4H3
• InChI Key： IBJWXTUFSRKENY-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 174.10452
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 2.98050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives